Ethyl-tert-butyl-sulfonamide

• Molecular Formula: C6H15NO2S
• Molecular Weight: 165.26 g/mol
• IUPAC Name: N-ethyl-2-methylpropane-2-sulfonamide
• InChI: InChI=1S/C6H15NO2S/c1-5-7-10(8,9)6(2,3)4/h7H,5H2,1-4H3
• InChI Key: SEOJZIBDCWVWLZ-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C(C)(C)C

Description

Ethyl-tert-butyl-sulfonamide is a useful research compound. Its molecular formula is C6H15NO2S and its molecular weight is 165.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl-thiophene sulfonamide available from Preparative Example 16.1 Step A (164 mg, 050 mmol) was treated with potassium carbonate (700 mg. 5 mmol) and iodoethane (0.4 mL 5 mmol) in acetone and refluxed for 1.5 d. The mixture was filtered, and the solid material was washed with methylene chloride. The combined filtrated and washing were concentrated purified by flash column chromatography eluting with 0 to 30% methylene chloride in hexanes. Removal of solvents afforded the ethyl-tert-butyl-sulfonamide (151 mg, 85%).